molecular formula C13H17ClO3 B8501132 3-Chloro-1-(3,4-dimethoxy-phenyl)-2,2-dimethyl-propan-1-one

3-Chloro-1-(3,4-dimethoxy-phenyl)-2,2-dimethyl-propan-1-one

Cat. No.: B8501132
M. Wt: 256.72 g/mol
InChI Key: FMUITMRKNWNBKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-1-(3,4-dimethoxy-phenyl)-2,2-dimethyl-propan-1-one is a useful research compound. Its molecular formula is C13H17ClO3 and its molecular weight is 256.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H17ClO3

Molecular Weight

256.72 g/mol

IUPAC Name

3-chloro-1-(3,4-dimethoxyphenyl)-2,2-dimethylpropan-1-one

InChI

InChI=1S/C13H17ClO3/c1-13(2,8-14)12(15)9-5-6-10(16-3)11(7-9)17-4/h5-7H,8H2,1-4H3

InChI Key

FMUITMRKNWNBKG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCl)C(=O)C1=CC(=C(C=C1)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 50 mL round bottom flask equipped with a stir bar was charged with veratrole (1.3 mL, 10 mmol) and 3-chloropivaloyl chloride (1.4 g, 10 mmol). To this mixture was added polyphosphoric acid (20 g). The mixture was heated at 70° C. for 2 h. [The progress of the reaction was followed by removing an aliquot for mini workup and NMR analysis.] The material was added to a mixture of ice water (100 mL)/EtOAc (100 mL) and stirred until the polyphosphoric acid had dissolved. The phases were separated and the EtOAc phase was washed with sat. NaHCO3 (100 mL), dried (Na2SO4) and the solvent was evaporated under reduced pressure. The material was used as is in the next step. Amount obtained: 2.4 g, 9.3 mmol, 93% yield. LC-MS (ESI) m/e 257 (M+H). 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 1.51 (s, 6H) 3.83 (s, 2H) 3.93 (s, 3H) 3.95 (s, 3H) 6.87 (d, J=8.44 Hz, 1H) 7.37 (d, J=1.95 Hz, 1H) 7.48 (dd, J=8.42, 1.98 Hz, 1H). Step 2
Quantity
1.3 mL
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
20 g
Type
reactant
Reaction Step Two

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